4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide
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Description
4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide is a useful research compound. Its molecular formula is C14H12FN3O3S2 and its molecular weight is 353.39. The purity is usually 95%.
BenchChem offers high-quality 4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The N-acylhydrazone moiety in this compound has been associated with anticancer properties. Researchers have explored its potential as a cytotoxic agent against cancer cells. Studies investigate its effects on cell viability, apoptosis induction, and inhibition of tumor growth. Further mechanistic studies are essential to understand its precise mode of action .
- The benzohydrazide scaffold has demonstrated versatility in developing anti-inflammatory agents. Researchers explore the compound’s ability to modulate inflammatory pathways, inhibit pro-inflammatory cytokines, and attenuate inflammatory responses. Such investigations contribute to the development of novel anti-inflammatory drugs .
- The compound’s structural features make it an interesting candidate for antiviral research. Scientists investigate its potential against specific viruses, including RNA and DNA viruses. Mechanistic studies focus on viral entry inhibition, replication suppression, and virucidal effects. These findings may lead to new antiviral therapies .
- The N-acylhydrazone derivatives have been explored for their anticonvulsant activity. Researchers assess their effects in animal models of epilepsy, studying seizure threshold modulation and neuroprotective mechanisms. Understanding their interactions with ion channels and neurotransmitter systems is crucial for drug development .
- The compound’s coordination chemistry is intriguing. Researchers investigate its ability to form metal complexes, particularly with transition metals. These complexes may exhibit unique properties, such as luminescence, catalytic activity, or magnetic behavior. Applications range from materials science to catalysis .
- The crystal structure of this compound provides insights into its supramolecular interactions. Researchers explore its self-assembly behavior, hydrogen bonding patterns, and crystal packing. Such studies contribute to the field of supramolecular chemistry and may inspire novel materials or drug delivery systems .
Anticancer Activity
Anti-inflammatory Potential
Antiviral Applications
Anticonvulsant Properties
Metal Complex Formation
Supramolecular Chemistry
properties
IUPAC Name |
4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN3O3S2/c1-18-12-6-7-22-13(12)11(8-23(18,20)21)16-17-14(19)9-2-4-10(15)5-3-9/h2-7H,8H2,1H3,(H,17,19)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAGZONQMMRTGCL-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NNC(=O)C3=CC=C(C=C3)F)CS1(=O)=O)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(/C(=N/NC(=O)C3=CC=C(C=C3)F)/CS1(=O)=O)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.